N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N6O3S/c1-15-14-18(8-9-19(15)30-2)31(28,29)26-17-6-4-16(5-7-17)23-20-10-11-21(25-24-20)27-13-3-12-22-27/h3-14,26H,1-2H3,(H,23,24)
• InChI Key: QTSUTPGCAMORLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C=CC=N4)OC
• Molecular Formula: C21H20N6O3S
• Molecular Weight: 436.5 g/mol

Description

N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H20N6O3S and its molecular weight is 436.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxicity in Cancer Treatment

A series of N-arylpyrazole derivatives, including compounds related to N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide, have been synthesized and evaluated for their cytotoxic activity against human tumor cell lines such as MCF-7, Hela, and A549. These compounds exhibited promising cytotoxicity with low IC50 values, suggesting potential applications in cancer treatment (Duan et al., 2016).

Antimicrobial Properties

Another study involving derivatives of 2H-pyran-3(6H)-ones, which are structurally related to the compound , revealed that these compounds have significant antimicrobial activity against gram-positive bacteria. The study indicated that the size and nature of substituents at specific positions on the compound are associated with its antimicrobial activity (Georgiadis et al., 1992).

Antitumor Activity

Research on N-arylpyrazole and N-arylpyrazol derivatives, which are closely related to the compound of interest, demonstrated significant antitumor activities. These compounds were evaluated for their antiproliferative and apoptotic activities against human tumor cell lines like A2780 (ovarian carcinoma) and A549 (lung adenocarcinoma), showing their potential as antitumor agents (Abbassi et al., 2014).